Bismuth;sodium;oxygen(2-);dihydroxide

Specification

• Molecular Formula: BiH2NaO3
• Molecular Weight: 281.984 g/mol
• IUPAC Name: bismuth;sodium;oxygen(2-);dihydroxide
• Standard InChI: InChI=1S/Bi.Na.2H2O.O/h;;2*1H2;/q+3;+1;;;-2/p-2
• Standard InChI Key: UPQBFJYAEHYMKM-UHFFFAOYSA-L
• Isomeric SMILES: [OH-].[OH-].[O-2].[Na+].[Bi+3]
• Canonical SMILES: [OH-].[OH-].[O-2].[Na+].[Bi+3]

Introduction

Composition and Structural Characteristics

The compound "bismuth;sodium;oxygen(2-);dihydroxide" likely exists as a sodium-containing bismuth oxyhydroxide, with a proposed formula such as NaBiO(OH)₂ or NaBi(OH)₂O. This formulation suggests a coordination environment where bismuth adopts a mixed oxide-hydroxide ligand system, stabilized by sodium cations. Structural parallels can be drawn to sodium bismuthate (NaBiO₃), which crystallizes in an ilmenite structure with octahedral Bi(V) centers and Na⁺ ions occupying interstitial sites. In the case of the hydroxide variant, partial substitution of oxide anions with hydroxide groups may occur, leading to a distorted octahedral geometry around bismuth.

Hypervalent interactions, as observed in bismuth-oxygen systems, play a critical role in stabilizing such structures. For instance, in ligands like S(CH₂-2-C₆H₄BiPh₂)₂, bismuth forms hypervalent bonds with sulfur, with Bi···S distances of 3.3 Å. Similarly, in a hydroxide-rich environment, Bi···O interactions could dominate, with bond lengths reflecting a balance between covalent and ionic character.

Synthesis and Stability

Synthetic Pathways

The synthesis of sodium bismuth oxyhydroxide may involve controlled hydrolysis or oxidation of bismuth precursors in alkaline sodium-containing media. A plausible route mirrors the synthesis of sodium bismuthate (NaBiO₃), where Bi₂O₃ is oxidized in a NaOH solution under vigorous conditions:

$$\text{Bi}_2\text{O}_3 + 6 \text{NaOH} + 2 \text{Br}_2 \rightarrow 2 \text{NaBiO}_3 + 4 \text{NaBr} + 3 \text{H}_2\text{O}$$

Modifying this reaction by introducing controlled amounts of water or adjusting pH could yield hydroxide-incorporated phases. For example, partial hydrolysis of NaBiO₃ in moist environments may produce intermediate oxyhydroxide species:

$$\text{NaBiO}_3 + \text{H}_2\text{O} \rightarrow \text{NaBiO}_2(\text{OH}) + \text{O}_2$$

Thermal and Chemical Stability

$$2 \text{NaBiO}_3 + \text{H}_2\text{O} \rightarrow 2 \text{NaOH} + \text{Bi}_2\text{O}_3 + \text{O}_2$$

This sensitivity underscores the importance of controlled synthesis and storage conditions for hydroxide-rich variants.

Physicochemical Properties

Crystallographic Data

While direct structural data for the title compound is scarce, related systems offer insights. Sodium bismuthate adopts an ilmenite structure (space group R$\overline{3}$) with lattice parameters a = 5.52 Å and c = 16.4 Å. Incorporating hydroxide groups may expand the unit cell due to increased ionic radii of OH⁻ (1.40 Å) compared to O²⁻ (1.35 Å).

Spectroscopic Features

• IR Spectroscopy: Hydroxide stretches (ν(OH)) in the 3200–3600 cm⁻¹ range and Bi–O vibrations near 500 cm⁻¹ would dominate.

• NMR: Solid-state ²⁰⁹Bi NMR could reveal coordination changes, with shifts sensitive to the oxide/hydroxide ratio.

Conductivity and Redox Behavior

Doped bismuth oxides, such as Dy/Y-co-doped Bi₂O₃ (DYSB), exhibit exceptional ionic conductivity (∼110× higher than YSZ at 700°C). Hydroxide incorporation may enhance proton conductivity at lower temperatures, though this remains speculative without experimental validation.

Applications and Functional Relevance

Catalysis and Oxidation Reactions

Sodium bismuthate is a potent oxidizer, converting Mn²⁺ to MnO₄⁻ in acidic media. Hydroxide variants could modulate redox potentials, enabling selective oxidation in organic synthesis or pollutant degradation.

Environmental Remediation

Bismuth oxides’ photocatalytic activity under visible light is well-documented. Hydroxide-rich surfaces could enhance adsorption capacities for heavy metals or organic contaminants.

Challenges and Future Directions

• Synthetic Control: Precise stoichiometry and phase purity remain hurdles due to bismuth’s variable oxidation states (+3, +5) and sensitivity to hydrolysis.

• Stability Optimization: Mitigating decomposition in humid or acidic environments is critical for practical applications.

• Mechanistic Studies: Advanced characterization (e.g., in situ XRD, XPS) is needed to elucidate structure-property relationships.